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Milademetan storage conditions stability
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Compound Focus: Milademetan tosylate hydrate

CAS No.: 2095625-97-9

Cat. No.: S548214

Physical & Chemical Properties

The table below summarizes the basic identifying information and known properties for Milademetan.

Property Description

CAS Number 1398568-47-2 [1] [2] [3]
Molecular Formula C30H34CI2FNsOa [1] [2] [3]
Molecular Weight 618.53 g/mol [1] [2] [3]
Appearance Solid; white to light yellow [3]
Melting Point Not specified in the search results

Storage Conditions and Solubility

For laboratory use, the recommended storage conditions and solubility data are as follows.
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Parameter Condition Details / Values

Solid Form -20°C [1] [3] Recommended for powder [1] [3]. Also viable
Storage at 4°C for 2 years [3].

Solution Form -80°C [2] [3] or -20°C [2] [3] In solvent; -80°C for 6 months, -20°C for 1
Storage month [3].

General Tightly sealed container, cool, Protect from direct sunlight and sources of
Handling well-ventilated area [1]. ignition. Avoid dust formation [1].

Solubility (in 100 mg/mL (161.67 mM) [4] [2] Hygroscopic DMSO can reduce solubility; use
DMSO) fresh DMSO [4].

Solubility (in 25 mg/mL (40.41 mM) [4] [2] -

Ethanol)

Solubility (in Insoluble [4] [2] -

Water)

Safety and Handling Considerations

Safe laboratory practices are crucial when handling Milademetan.

Aspect Recommendation

GHS Hazard Statements H302 (Harmful if swallowed), H410 (Very toxic to aquatic life with
long-lasting effects) [1].

Personal Protective Safety goggles, protective gloves, impervious clothing, and a
Equipment (PPE) suitable respirator [1].
Engineering Controls Use with appropriate exhaust ventilation [1].
Incompatible Materials Strong acids/alkalis, strong oxidizing/reducing agents [1].
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Experimental Use and Formulation

The following experimental protocols are derived from research contexts and should be validated for your
specific application.
In Vitro Reconstitution

For cell-based assays, Milademetan is often reconstituted in DMSO to create a concentrated stock solution
[4] [2]. This stock is then diluted into the culture medium. The final concentration of DMSO in the cell
culture medium should typically be kept below 0.1% to avoid cytotoxicity.

In Vivo Formulation

For animal studies, several formulations have been validated. The table below outlines two common

methods.

Formulation Type Composition Preparation Protocol

| Clear Solution [2] [3] | 5% DMSO, 40% PEG300, 5% Tween-80, 50% ddH20 [2] [3] | 1. Add 50 pL of 100
mg/ml clear DMSO stock to 400 pL. PEG300 and mix. 2. Add 50 pL. Tween-80 and mix. 3. Add 500 pL of
ddH20 to adjust volume to 1 mL. Use immediately [2]. | | Homogeneous Suspension [2] [3] |
Carboxymethylcellulose sodium (CMC-Na) solution [2] [3] | Add 5 mg of Milademetan to 1 mL of CMC-Na

solution and mix evenly to obtain a 5 mg/mL suspension [2]. |

Mechanism of Action Workflow

The following diagram illustrates the core mechanism of Milademetan and a general experimental workflow

for assessing its activity in TP53 wild-type cancer models, based on the search results [5] [6].

Summary and Key Considerations
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The available data provides a solid foundation for handling Milademetan in a research setting. For a

complete stability profile, please consult the following key points:

o Storage is Key: Adhere strictly to the recommended storage temperatures for both powder and
solution forms to maintain stability [1] [2] [3].

¢ Confirm Formulation Stability: The provided in vivo formulations should be prepared fresh and
used immediately for optimal results [2].

¢ Prioritize Safety: Always use appropriate PPE and follow safety protocols, as the compound is
harmful if swallowed and toxic to the environment [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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